molecular formula C10H7FN2 B8649732 (4-Fluorobenzyl)malononitrile

(4-Fluorobenzyl)malononitrile

Cat. No.: B8649732
M. Wt: 174.17 g/mol
InChI Key: ANDAPMZOAWQQLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Fluorobenzyl)malononitrile is a useful research compound. Its molecular formula is C10H7FN2 and its molecular weight is 174.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7FN2

Molecular Weight

174.17 g/mol

IUPAC Name

2-[(4-fluorophenyl)methyl]propanedinitrile

InChI

InChI=1S/C10H7FN2/c11-10-3-1-8(2-4-10)5-9(6-12)7-13/h1-4,9H,5H2

InChI Key

ANDAPMZOAWQQLJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC(C#N)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of malononitrile (3.15 mL, 50.0 mmol) in 50 mL of 95% EtOH, 4-fluorobenzaldehyde (5.28 mL, 50 mmol) was added and the mixture was stirred at room temperature overnight. The white solid precipitated out and this suspension was diluted with 25 mL of EtOH then treated with sodium borohydride (0.946 g, 25.00 mmol) in one portion. This mixture was stirred at ambient temperature for 2 hours until reaction was complete. Water and 1N HCl solution was added carefully to quench sodium borohydride. The precipitate was then filtered, washed with copious amount of water, air-dried to give 5.92 g of the title compound as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 7.28-7.43 (m, 2H) 7.06-7.17 (m, 2H) 3.90 (t, J=6.78 Hz, 1H) 3.27 (d, J=6.72 Hz, 2H). MS (ESI) m/z 173.1 (M−H)−.
Quantity
3.15 mL
Type
reactant
Reaction Step One
Quantity
5.28 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.946 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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